2-[3-(Methylsulfanyl)anilino]-2-oxoethyl 1-adamantanecarboxylate

• Molecular Formula: C20H25NO3S
• Molecular Weight: 359.5 g/mol
• IUPAC Name: [2-(3-methylsulfanylanilino)-2-oxoethyl] adamantane-1-carboxylate
• InChI: InChI=1S/C20H25NO3S/c1-25-17-4-2-3-16(8-17)21-18(22)12-24-19(23)20-9-13-5-14(10-20)7-15(6-13)11-20/h2-4,8,13-15H,5-7,9-12H2,1H3,(H,21,22)
• InChI Key: UVHHQIZOAODUNO-UHFFFAOYSA-N
• SMILES: CSC1=CC=CC(=C1)NC(=O)COC(=O)C23CC4CC(C2)CC(C4)C3

Description

2-[3-(Methylsulfanyl)anilino]-2-oxoethyl 1-adamantanecarboxylate, also known as MTAA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

2-[3-(Methylsulfanyl)anilino]-2-oxoethyl 1-adamantanecarboxylate has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and organic synthesis. In medicinal chemistry, 2-[3-(Methylsulfanyl)anilino]-2-oxoethyl 1-adamantanecarboxylate has been shown to have anti-cancer properties, making it a promising candidate for the development of new cancer treatments. In materials science, 2-[3-(Methylsulfanyl)anilino]-2-oxoethyl 1-adamantanecarboxylate has been used as a building block for the synthesis of novel materials with unique properties. In organic synthesis, 2-[3-(Methylsulfanyl)anilino]-2-oxoethyl 1-adamantanecarboxylate has been used as a reagent for the synthesis of complex organic molecules.

Mechanism of Action

The mechanism of action of 2-[3-(Methylsulfanyl)anilino]-2-oxoethyl 1-adamantanecarboxylate is not fully understood, but it is believed to involve the inhibition of certain enzymes that are involved in cell growth and proliferation. This inhibition leads to the suppression of tumor growth and the induction of apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
2-[3-(Methylsulfanyl)anilino]-2-oxoethyl 1-adamantanecarboxylate has been shown to have a number of biochemical and physiological effects, including the inhibition of cell growth and proliferation, the induction of apoptosis in cancer cells, and the modulation of certain signaling pathways involved in cancer progression. 2-[3-(Methylsulfanyl)anilino]-2-oxoethyl 1-adamantanecarboxylate has also been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[3-(Methylsulfanyl)anilino]-2-oxoethyl 1-adamantanecarboxylate in lab experiments is its high potency and selectivity, which allows for the precise targeting of specific enzymes and pathways. However, one limitation of using 2-[3-(Methylsulfanyl)anilino]-2-oxoethyl 1-adamantanecarboxylate is its relatively high cost, which may limit its use in large-scale experiments.

Future Directions

There are a number of future directions for research on 2-[3-(Methylsulfanyl)anilino]-2-oxoethyl 1-adamantanecarboxylate, including the development of new cancer treatments based on its anti-cancer properties, the synthesis of novel materials using 2-[3-(Methylsulfanyl)anilino]-2-oxoethyl 1-adamantanecarboxylate as a building block, and the exploration of its potential applications in other fields such as organic synthesis and materials science. Additionally, further research is needed to fully understand the mechanism of action of 2-[3-(Methylsulfanyl)anilino]-2-oxoethyl 1-adamantanecarboxylate and its effects on different cell types and signaling pathways.

Synthesis Methods

2-[3-(Methylsulfanyl)anilino]-2-oxoethyl 1-adamantanecarboxylate can be synthesized through a multi-step process that involves the reaction of 3-(methylsulfanyl)aniline with ethyl 1-adamantanecarboxylate in the presence of a base such as potassium carbonate. The resulting product is then subjected to further reactions to form the final compound, 2-[3-(Methylsulfanyl)anilino]-2-oxoethyl 1-adamantanecarboxylate.